Cas no 2229176-72-9 (2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine)
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine
- EN300-1982013
- 2229176-72-9
-
- Inchi: 1S/C8H8Cl2N2/c9-6-2-8(10)12-3-5(6)4-1-7(4)11/h2-4,7H,1,11H2
- InChI Key: HUWPKMVCXOKVSM-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=CC=1C1CC1N)Cl
Computed Properties
- Exact Mass: 202.0064537g/mol
- Monoisotopic Mass: 202.0064537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9Ų
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1982013-0.05g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 0.05g |
$1188.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-0.1g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 0.1g |
$1244.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-0.25g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 0.25g |
$1300.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-0.5g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 0.5g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-1.0g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 1g |
$1414.0 | 2023-05-26 | ||
| Enamine | EN300-1982013-2.5g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 2.5g |
$2771.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-5.0g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 5g |
$4102.0 | 2023-05-26 | ||
| Enamine | EN300-1982013-10.0g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 10g |
$6082.0 | 2023-05-26 | ||
| Enamine | EN300-1982013-1g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 1g |
$1414.0 | 2023-09-16 | ||
| Enamine | EN300-1982013-5g |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine |
2229176-72-9 | 5g |
$4102.0 | 2023-09-16 |
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine
Introduction to 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2229176-72-9)
2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine, with the CAS number 2229176-72-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and features a cyclopropane ring substituted with a 4,6-dichloropyridin-3-yl group. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a subject of extensive research.
The synthesis of 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine involves several sophisticated steps, including the formation of the cyclopropane ring and the subsequent substitution with the dichloropyridine moiety. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on environmentally friendly and cost-effective methods. One notable approach involves the use of transition-metal catalysis, which has shown promise in enhancing the efficiency of the synthesis process.
In terms of its chemical properties, 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine exhibits high stability under a wide range of conditions. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various experimental setups. The compound's ability to form stable complexes with metal ions has also been investigated, highlighting its potential in coordination chemistry and materials science.
The biological activity of 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine has been a focal point of numerous studies. Preliminary in vitro assays have demonstrated its potent activity against a variety of cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis. Further research is underway to elucidate the specific molecular targets and pathways involved.
Beyond its anticancer properties, 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine has shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory mediators such as cytokines and chemokines suggests its potential as a novel therapeutic agent for these conditions.
The pharmacokinetic profile of 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine is another critical aspect that has been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral bioavailability is moderate to high, and the compound shows good tissue penetration, particularly into tumor sites. These characteristics are essential for its potential development as an oral medication.
Clinical trials are currently underway to assess the safety and efficacy of 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine in human subjects. Early phase I trials have demonstrated acceptable safety profiles with no severe adverse events reported at therapeutic doses. Phase II trials are planned to further evaluate its therapeutic potential in specific patient populations.
In conclusion, 2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2229176-72-9) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an exciting candidate for further investigation and potential clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.
2229176-72-9 (2-(4,6-dichloropyridin-3-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)